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Introduction

Dicyclohexyl-phenyl-methanol, identified by the CAS number 87839-87-0, is a tertiary
alcohol with the molecular formula C19H280.[1] Its structure consists of a central methanol
carbon atom bonded to two cyclohexyl groups and one phenyl group. This compound is
primarily available through chemical suppliers and is noted for its applications in organic and
polymer synthesis.[2] Publicly available research on the specific biological activities,
mechanisms of action, and detailed experimental protocols for this compound is limited. This
guide consolidates the available physicochemical data and provides illustrative workflows for its
potential synthesis and application based on general chemical principles.

Physicochemical Properties

The known physical and chemical properties of Dicyclohexyl-phenyl-methanol are
summarized in the table below. This data is compiled from various chemical databases and

supplier information.
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Property Value Source(s)
Molecular Formula C19H280 [1]
Molecular Weight 272.43 g/mol [3]
IUPAC Name dicyclohexyl(phenyl)methanol

CAS Number 87839-87-0 [1]
Appearance Powder or liquid [4]
Boiling Point 406.5 °C at 760 mmHg [1]
Density 1.039 g/cm3 [1]
Flash Point 152.4 °C [1]
Refractive Index 1.55 [1]
Vapor Pressure 2.45E-07 mmHg at 25°C [1]

Biological Activity and Mechanism of Action

As of the latest available information, there is no specific, publicly documented research
detailing the biological activity, pharmacological properties, or mechanism of action for
Dicyclohexyl-phenyl-methanol (CAS 87839-87-0). The compound is primarily categorized as
a chemical intermediate for organic synthesis and potential use in the pharmaceutical and
polymer industries.[2]

Experimental Protocols

Detailed experimental protocols for the specific synthesis or biological application of
Dicyclohexyl-phenyl-methanol are not readily available in the public domain. However, based
on its chemical structure as a tertiary alcohol, a plausible synthetic route would involve a
Grignard reaction.

lllustrative Synthesis Workflow: Grighard Reaction

The synthesis of a tertiary alcohol such as Dicyclohexyl-phenyl-methanol can be
conceptually achieved through the reaction of a ketone with a Grignard reagent. In this case,

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
http://d.web.umkc.edu/drewa/chem321l/Handouts/Lab06HandoutGrignardReaction321L.pdf
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://odp.library.tamu.edu/chemistry/chapter/synthesis-of-a-carboxylic-acid-derivative/
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.benchchem.com/product/b15686462/docs?utm_src=pdf-body#in-depth-technical-guide-dicyclohexyl-phenyl-methanol-cas-87839-87-0
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://www.benchchem.com/product/b15686462/docs?utm_src=pdf-body#in-depth-technical-guide-dicyclohexyl-phenyl-methanol-cas-87839-87-0
https://www.benchchem.com/product/b15686462/docs?utm_src=pdf-body#in-depth-technical-guide-dicyclohexyl-phenyl-methanol-cas-87839-87-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15686462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

reacting cyclohexylmagnesium bromide (a Grignard reagent) with cyclohexyl phenyl ketone
would yield the desired product after an acidic workup. The following diagram illustrates the
general workflow for such a synthesis.
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A generalized workflow for the synthesis of Dicyclohexyl-phenyl-methanol via a Grignard
reaction.

Potential Applications in Polymer Chemistry

One of the suggested applications for Dicyclohexyl-phenyl-methanol is as a functional
monomer in copolymerization to modify the properties of the resulting polymer, such as
increasing its hydrophobicity.[2] For instance, it could be copolymerized with a hydrophilic
monomer like 2-hydroxyethyl methacrylate (HEMA).

The following diagram illustrates the conceptual relationship where Dicyclohexyl-phenyl-
methanol acts as a modifying agent in a copolymer.
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Conceptual diagram of copolymerization to modify polymer properties.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Dicyclohexyl-phenyl-methanol is classified as causing serious eye irritation and
may cause long-lasting harmful effects to aquatic life. Standard laboratory safety protocols,
including the use of personal protective equipment such as safety goggles and gloves, should
be followed when handling this compound.

Conclusion

Dicyclohexyl-phenyl-methanol (CAS 87839-87-0) is a chemical compound with well-defined
physicochemical properties but a current lack of public data regarding its biological effects. Its
primary utility appears to be in the realm of chemical synthesis, potentially as a building block
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for more complex molecules or as a functional monomer for modifying polymer characteristics.
Researchers interested in this compound for drug development or other biological applications
should anticipate the need for foundational in vitro and in vivo studies to elucidate any potential
pharmacological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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